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Compound of Interest

Compound Name: 3-Hydroxypropanehydrazide

CAS No.: 24535-11-3

Cat. No.: B1266981

Get Quote

Introduction & Chemical Identity
3-Hydroxypropanehydrazide (CAS: 24535-11-3) is a critical bifunctional intermediate used

primarily in the synthesis of heterocyclic pharmaceutical scaffolds (e.g., pyrazoles, 1,3,4-

oxadiazoles) and as a linker in antibody-drug conjugates (ADCs). Its structure combines a

primary hydroxyl group with a nucleophilic hydrazide moiety, making it versatile but chemically

labile.

While often classified merely as an irritant in standard Safety Data Sheets (SDS), the hydrazide

pharmacophore warrants elevated handling precautions due to potential latent genotoxicity and

instability. This guide synthesizes regulatory data with practical field experience to establish a

"Defense in Depth" safety protocol.
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Property Data

IUPAC Name 3-Hydroxypropanehydrazide

CAS Number 24535-11-3

Molecular Formula C₃H₈N₂O₂

Molecular Weight 104.11 g/mol

Physical State
White to off-white crystalline solid or viscous oil

(purity dependent)

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents.

Key Impurities
Hydrazine (free), 3-hydroxypropionic acid,

dimers.

Hazard Identification & Risk Assessment
GHS Classification (Harmonized)

Skin Corrosion/Irritation: Category 2 (H315)[1]

Serious Eye Damage/Eye Irritation: Category 2A (H319)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)[1][2]

The "Hidden" Hazards (Expert Insight)
Standard SDSs often underreport risks for research-grade intermediates.

Hydrazine Release: In acidic aqueous environments or metabolic conditions, the amide bond

can hydrolyze, releasing free hydrazine, a known carcinogen and potent hepatotoxin.

Energetic Instability: Hydrazides are reducing agents. Contact with strong oxidizers (e.g.,

peroxides, permanganates) or transition metal salts (Fe, Cu) can trigger rapid, exothermic

decomposition or ignition.
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Sensitization: Like many hydrazine derivatives, this compound has the potential to cause

skin sensitization (allergic contact dermatitis) upon repeated exposure.

Engineering Controls & PPE (Defense in Depth)
Do not rely solely on PPE. The primary barrier must be engineering controls.

Engineering Controls
Primary Containment: All weighing, transfer, and reaction setups must occur within a certified

Chemical Fume Hood operating at a face velocity of 80–100 fpm.

Inert Atmosphere: Due to hygroscopicity and oxidation potential, handle under a blanket of

Nitrogen or Argon.

Static Control: Use anti-static weighing boats and ground all metal equipment. Hydrazides

can be static-sensitive solids.

Personal Protective Equipment (PPE)
Respiratory: If handling outside a hood (not recommended) or during spill cleanup, use a full-

face respirator with P100/OV (Organic Vapor) cartridges.

Dermal: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Nitrile (minimum 8 mil) or Laminate (Silver Shield) for prolonged handling.

Ocular: Chemical splash goggles. Safety glasses are insufficient for hydrazide liquids or fine

dusts.

Storage and Stability Protocol
Critical Parameter: The shelf-life of 3-Hydroxypropanehydrazide is significantly reduced by

moisture and oxygen.

Temperature: Store at 2°C to 8°C (Refrigerated).
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Atmosphere: Store under inert gas (Argon preferred due to density). Cap containers with

Parafilm or electrical tape to prevent moisture ingress.

Segregation: Store away from:

Oxidizing agents (Nitric acid, Peroxides).

Aldehydes/Ketones (spontaneous formation of hydrazones).

Acid chlorides (violent exotherm).

Emergency Response Procedures
Accidental Release (Spill)

Evacuate the immediate area and post "Do Not Enter" signage.

Don PPE: Full-face respirator, double nitrile gloves, Tyvek suit.

Neutralize: Do not use standard absorbent immediately.

Small Spills (<5g): Absorb with vermiculite or sand.

Decontamination: Wipe the surface with a 10% Bleach (Sodium Hypochlorite) solution to

oxidize residual hydrazide, followed by a water rinse. Note: Ensure good ventilation as this

releases chlorine gas.

Disposal: Collect waste in a container labeled "Hazardous Waste - Hydrazide

Contaminated."

First Aid
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained

personnel only).

Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol/DMSO) as they may increase transdermal absorption.
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Eye Contact: Rinse with tepid water for 15 minutes, lifting eyelids. Seek ophthalmological

evaluation.

Experimental Workflow: Safe Synthesis & Handling
The following diagram illustrates the critical decision pathways for handling this compound,

emphasizing the "Stop/Go" safety checks.
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Figure 1: Safe handling lifecycle for 3-Hydroxypropanehydrazide, from receipt to disposal.

Chemical Deactivation & Waste Disposal[3]
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Warning: Do not mix with general organic waste streams containing acetone or aldehydes, as

this will form hydrazones, potentially altering the physical properties (precipitates) and toxicity

profile of the waste.

Recommended Deactivation Protocol (Lab Scale < 10g):

Dissolve the waste material in water.

Slowly add 5% Sodium Hypochlorite (Bleach) in excess while stirring in an ice bath

(Exothermic reaction).

Monitor pH; maintain pH > 10 to ensure complete oxidation to Nitrogen (N₂) and

corresponding carboxylic acid.

Test for residual oxidizer with starch-iodide paper before disposal into the aqueous waste

stream (if permitted by local EHS) or collect for incineration.

Preferred Method: Dispose of as solid/liquid hazardous waste for high-temperature

incineration. Label clearly: "Contains Hydrazide Derivatives - Potential Genotoxin."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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